(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptan-2-one

• IUPAC Name: (1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptan-2-one
• InChI: InChI=1S/C7H11NO2/c9-3-5-1-4-2-6(4)7(10)8-5/h4-6,9H,1-3H2,(H,8,10)/t4-,5-,6+/m0/s1
• InChI Key: VGNYKLGDWGYNBO-HCWXCVPCSA-N
• Canonical SMILES: C1C2CC2C(=O)NC1CO
• Isomeric SMILES: C1[C@H]2C[C@H]2C(=O)N[C@@H]1CO
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol

Description

(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptan-2-one, also known as 1,4-dioxane, is a heterocyclic compound that has been widely used in a variety of applications. It is a cyclic ether with a molecular formula of C4H8O2 and a molecular weight of 88.11 g/mol. It is a colorless, volatile liquid with a mild, ether-like odor. 1,4-dioxane is a versatile chemical that has been used in a range of industries, including pharmaceuticals, agriculture, and cosmetics.

Scientific Research Applications

Synthetic Chemistry and Organic Synthesis

(1R,4S,6R)-4-(Hydroxymethyl)-3-azabicyclo[4.1.0]heptan-2-one: serves as a valuable building block in synthetic chemistry. Researchers have explored its use in the development of novel reactions and methodologies. For instance, a study by Alorati et al. demonstrated an efficient synthesis of 1R,5S-bicyclo[3.1.0]hexan-2-one from ®-1,2-epoxyhex-5-ene . .

Computational Chemistry and Molecular Modeling

The unique bicyclic structure of (1R,4S,6R)-4-(Hydroxymethyl)-3-azabicyclo[4.1.0]heptan-2-one offers an interesting challenge for computational chemists. Simulating its behavior, predicting its reactivity, and understanding its interactions with other molecules can provide valuable insights for drug design and materials science.